Cas no 1021223-25-5 (methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate)

• Product Name: methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate
• CAS No: 1021223-25-5
• MF: C₁₈H₁₄N₄O₃S
• MW: 366.393762111664
• CID: 5381714
• Update Time: 2025-10-24

methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• GCIACPACTDENND-UHFFFAOYSA-N
• methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate

• Inchi： 1S/C18H14N4O3S/c1-10-6-7-14-13(8-10)15(23)22-18(20-14)26-17(21-22)19-12-5-3-4-11(9-12)16(24)25-2/h3-9H,1-2H3,(H,19,21)
• InChI Key： GCIACPACTDENND-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC2SC3N(N=2)C(=O)C2=C(N=3)C=CC(C)=C2)=C1

Additional information on methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate

Introduction to Methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate (CAS No. 1021223-25-5)

Methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate, a compound with the chemical identifier CAS No. 1021223-25-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The compound's unique structure, characterized by a fused system of a thiadiazole ring and a quinazoline core, combined with an amino-substituted benzoate moiety, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of Methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate is meticulously designed to interact with biological targets in a specific manner. The presence of the 7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin scaffold suggests potential interactions with enzymes and receptors involved in various metabolic pathways. This scaffold has been extensively studied for its pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The benzoate group further enhances the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzoate with unprecedented accuracy. These studies have highlighted the compound's potential to inhibit key enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes. The ability to modulate these enzymes could lead to therapeutic benefits in conditions ranging from cancer to neurological disorders.

In vitro studies have demonstrated the compound's ability to exhibit inhibitory effects on several target proteins. For instance, research has shown that Methyl 3-({7-methyl-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin}-2yl)amino)benzoate can interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. This interference disrupts signaling pathways that promote cell proliferation and survival, potentially leading to apoptosis or growth arrest. Additionally, the compound's interaction with other enzymes such as cyclooxygenases (COX) and lipoxygenases may contribute to its anti-inflammatory properties.

The synthesis of Methyl 3-{(7-methyl)-5 oxo -5 H -[1 , 3 , 4 ] thiadiazolo [2 , 3 - b ] quinazolin -2 - yl } amino benzoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the thiadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent steps include functionalization of the quinazoline core and introduction of the amino group at the benzoate moiety. Each step must be carefully optimized to ensure high yield and purity.

The development of novel synthetic methodologies has been instrumental in improving the accessibility of complex heterocyclic compounds like Methyl 3-{(7-methyl)-5 oxo -5 H -[1 , 3 , 4 ] thiadiazolo [2 , 3 - b ] quinazolin -2 - yl } amino benzoate. Advances in green chemistry principles have also contributed to more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. These improvements not only enhance efficiency but also align with global efforts to promote environmental responsibility in chemical manufacturing.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. In animal models, Methyl 3-{(7-methyl)-5 oxo -5 H -[1 , 3 , 4 ] thiadiazolo [2 , 3 - b ] quinazolin -2 - yl } amino benzoate has shown promise in reducing tumor growth and alleviating inflammation without significant side effects. These findings support further investigation into its therapeutic potential.

The future direction of research on Methyl 3-{(7-methyl)-5 oxo -5 H -[1 , 3 , 4 ] thiadiazolo [2 , 3 - b ] quinazolin -2 - yl } amino benzoate includes exploring its mechanisms of action in greater detail and identifying additional biological targets. Combination therapies involving this compound with other drugs may also be investigated to enhance therapeutic outcomes. As our understanding of complex biological systems continues to grow, compounds like Methyl 3-{(7-methyl)-5 oxo -5 H -[1 , 3 , 4 ] thiadiazolo [2 , 3 - b ] quinazolin -2 - yl } amino benzoate are poised to play a critical role in addressing some of today's most pressing medical challenges.